Cas no 4138-23-2 (1,2,3,4-tetrahydroquinoline-3-carboxamide)

• Product Name: 1,2,3,4-tetrahydroquinoline-3-carboxamide
• CAS No: 4138-23-2
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• CID: 4651095
• Update Time: 2025-10-28

1,2,3,4-tetrahydroquinoline-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4-tetrahydroquinoline-3-carboxamide
• 3-Quinolinecarboxamide, 1,2,3,4-tetrahydro-

• Inchi： 1S/C10H12N2O/c11-10(13)8-5-7-3-1-2-4-9(7)12-6-8/h1-4,8,12H,5-6H2,(H2,11,13)
• InChI Key： NYENCZIONJUOSQ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)CC(C(N)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline-3-carboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxamides Quinoline-3-carboxamides

Additional information on 1,2,3,4-tetrahydroquinoline-3-carboxamide

Recent Advances in the Study of 1,2,3,4-Tetrahydroquinoline-3-carboxamide (CAS: 4138-23-2): A Promising Scaffold in Medicinal Chemistry

The compound 1,2,3,4-tetrahydroquinoline-3-carboxamide (CAS: 4138-23-2) has recently garnered significant attention in the field of medicinal chemistry due to its versatile pharmacological properties. This heterocyclic scaffold serves as a critical building block for the development of novel therapeutic agents, particularly in the areas of central nervous system (CNS) disorders, anti-inflammatory therapies, and antimicrobial applications. Recent studies have focused on elucidating its molecular mechanisms, optimizing synthetic pathways, and exploring structure-activity relationships (SAR) to enhance its efficacy and selectivity.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the potential of 1,2,3,4-tetrahydroquinoline-3-carboxamide derivatives as potent inhibitors of monoamine oxidase B (MAO-B), a key target in Parkinson's disease therapy. The researchers synthesized a series of analogs and evaluated their inhibitory activity, identifying several compounds with IC50 values in the nanomolar range. Molecular docking studies revealed that the carboxamide moiety plays a crucial role in binding to the enzyme's active site, providing insights for further optimization.

In the realm of antimicrobial research, a team from the University of Cambridge reported promising results for 1,2,3,4-tetrahydroquinoline-3-carboxamide derivatives against drug-resistant bacterial strains. Their work, published in Bioorganic & Medicinal Chemistry Letters, highlighted the compound's ability to disrupt bacterial cell wall synthesis through inhibition of penicillin-binding proteins (PBPs). The study also addressed the challenge of improving bioavailability through structural modifications, proposing novel prodrug strategies to enhance pharmacokinetic properties.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable routes to produce 1,2,3,4-tetrahydroquinoline-3-carboxamide. A 2024 paper in Organic Process Research & Development described a continuous-flow synthesis method that significantly reduces reaction times and improves yield compared to traditional batch processes. This innovation has important implications for scaling up production while maintaining high purity standards required for pharmaceutical applications.

The therapeutic potential of this scaffold extends to neuroprotection, with emerging evidence suggesting its role in mitigating oxidative stress and neuroinflammation. A preclinical study using animal models of Alzheimer's disease demonstrated that certain 1,2,3,4-tetrahydroquinoline-3-carboxamide derivatives could reduce amyloid-beta plaque formation and improve cognitive function. These findings, while preliminary, open new avenues for developing disease-modifying treatments for neurodegenerative disorders.

As research progresses, the 1,2,3,4-tetrahydroquinoline-3-carboxamide scaffold continues to reveal its multifaceted potential in drug discovery. Future directions include exploring its application in cancer therapeutics, where preliminary studies suggest activity against specific kinase targets, and further optimization of drug-like properties to advance promising candidates into clinical development. The compound's versatility and demonstrated biological activities position it as a valuable template for next-generation therapeutics across multiple disease areas.